2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)sulfonylindol-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H18FN3O3S/c23-16-8-10-18(11-9-16)30(28,29)21-14-26(20-7-2-1-6-19(20)21)15-22(27)25-13-17-5-3-4-12-24-17/h1-12,14H,13,15H2,(H,25,27)
• InChI Key: ORHHLCSVDVERMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)NCC3=CC=CC=N3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3O3S
• Molecular Weight: 423.5 g/mol
• CAS No.: 946224-13-1

Description

2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C22H18FN3O3S and its molecular weight is 423.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiproliferative Activities

Research has explored compounds with structures similar to the given chemical, focusing on their potential as anticancer agents. For instance, modifications of certain acetamide compounds to include alkylurea moieties have shown significant antiproliferative activities against various human cancer cell lines. These compounds demonstrate potent inhibitory activities against PI3Ks and mTOR, suggesting their potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Material Science and Polymer Research

Another area of application is in material science, where novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been synthesized. These materials exhibit remarkable properties such as high thermal stability, low dielectric constants, and excellent mechanical strength, making them suitable for various advanced applications (Xiao-Ling Liu et al., 2013).

Antiallergic Properties

Compounds structurally related to the query have also been explored for their potential antiallergic properties. For example, specific N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides have been synthesized and evaluated for their efficacy as antiallergic agents, showing promising results in various assays (Cecilia Menciu et al., 1999).

Antimicrobial and Antifungal Applications

Further studies have focused on the antimicrobial and antifungal applications of novel sulfonamide derivatives. These compounds have shown potent activity against certain bacteria and fungi, highlighting their potential as therapeutic agents (M. Ghorab et al., 2015).

Drug Discovery and Development

In drug discovery, the structural motifs similar to the query compound have been utilized in the development of new therapeutic agents. The discovery and synthesis of new molecules with potential antiviral, anti-inflammatory, or anticancer activities are key research areas. For example, compounds with fluorinated moieties have been explored for their potential as broad-spectrum antiepileptic drug candidates, demonstrating the importance of structural modification in enhancing drug properties (Tomoyuki Tanaka et al., 2019).